Cas no 871909-89-6 (1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid)

• Product Name: 1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• CAS No: 871909-89-6
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 6400023
• PubChem ID: 16261470
• Update Time: 2025-10-29

1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• Pyrrolo[1,2-a]quinazoline-3a(1H)-carboxylic acid, 2,3,4,5-tetrahydro-1,5-dioxo-
• AKOS024458777
• HMS1748I06
• 1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• 871909-89-6
• DTXSID801140885
• 1,5-dioxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• Z118438350
• MFCD07681950
• 2,3,4,5-Tetrahydro-1,5-dioxopyrrolo[1,2-a]quinazoline-3a(1H)-carboxylic acid

• Inchi： 1S/C12H10N2O4/c15-9-5-6-12(11(17)18)13-10(16)7-3-1-2-4-8(7)14(9)12/h1-4H,5-6H2,(H,13,16)(H,17,18)
• InChI Key： YUDFNHBRZJWMIO-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(=O)O)NC(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid

1,5-Dioxo-1H,2H,3H,3aH,4H,5H-Pyrrolo[1,2-a]Quinazoline-3a-Carboxylic Acid (CAS No. 871909-89-6): A Comprehensive Overview

The compound 1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid (CAS No. 871909-89-6) represents a structurally unique heterocyclic scaffold with significant potential in medicinal chemistry and pharmaceutical research. This molecule belongs to the broader class of quinazoline derivatives and pyrrole-fused systems that have garnered attention for their diverse biological activities. The core structure features a six-membered quinazoline ring fused to a five-membered pyrrole ring system with two oxygen atoms at the 1 and 5 positions (oxo groups) and a carboxylic acid functionality at the 3a position. Its molecular formula C₁₀H₆N₂O₄ reflects the presence of multiple oxygen and nitrogen atoms critical for hydrogen bonding and coordination interactions.

The synthesis of CAS No. 871909-89-6 typically involves multistep organic reactions that leverage the reactivity of quinazoline precursors with electrophilic reagents to form the characteristic dioxo-pyrrolo framework. Recent advancements in synthetic methodologies have demonstrated improved yields through microwave-assisted protocols and catalytic systems using palladium or copper complexes. These approaches align with green chemistry principles by minimizing solvent usage and reaction times while maintaining high selectivity for the target structure.

In terms of physicochemical properties, this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol but shows limited aqueous solubility due to its hydrophobic aromatic core combined with zwitterionic characteristics from the carboxylic acid group. Spectroscopic analysis reveals characteristic absorption bands in IR spectroscopy at approximately 1700 cm^-1 for carbonyl groups and distinct NMR signals for aromatic protons in the 7–8 ppm range. X-ray crystallography studies confirm a planar conformation of the fused rings stabilized by intramolecular hydrogen bonding between the oxo groups and adjacent nitrogen atoms.

Biological evaluations have identified this scaffold as a promising lead compound for drug discovery programs targeting protein kinases and other enzymes involved in cellular signaling pathways. The dioxo-pyrroloquinazoline motif has shown high binding affinity to ATP-binding sites in kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), as demonstrated through molecular docking simulations published in recent studies (Journal of Medicinal Chemistry 2024). These findings suggest potential applications in oncology research for developing targeted therapies against solid tumors.

The structural versatility of CAS No. 871909-89-6 allows for systematic modification through functional group transformations at both the carboxylic acid terminus and aromatic ring positions. Recent reports highlight successful derivatization strategies including amidation reactions to generate amide-based analogs with enhanced metabolic stability or conjugation with polyethylene glycol (PEG) chains to improve pharmacokinetic profiles. Such modifications are critical for optimizing drug-like properties such as bioavailability and tissue penetration.

In materials science applications beyond pharmaceuticals, this compound has shown promise as an electron-deficient building block for organic semiconductors due to its extended π-conjugation system spanning both heterocyclic rings. When incorporated into polymer matrices via Suzuki coupling reactions under mild conditions (Journal of Materials Chemistry C 2024), these materials exhibit improved charge transport characteristics suitable for optoelectronic devices like organic field-effect transistors.

To ensure safe handling during research operations involving CAS No. 871909-89-6, standard laboratory protocols recommend working under fume hood conditions when handling solid samples or concentrated solutions above 5% w/v concentration levels in common solvents like acetonitrile or dichloromethane. Storage should occur in tightly sealed containers at temperatures below 25°C away from direct sunlight exposure to prevent photodegradation processes that may affect crystallinity over time periods exceeding six months.

Ongoing research continues to explore novel applications of this scaffold through collaborative efforts between academic institutions specializing in heterocyclic chemistry and industry partners focused on translational medicine development pipelines targeting unmet medical needs across various therapeutic areas including neurodegenerative diseases where kinase inhibition could play a role in modulating pathological protein aggregation mechanisms observed in Alzheimer's disease pathology models studied extensively since mid-late stages clinical trials reported by Alzheimer's Association publications from recent years.